Cas no 123123-42-2 (Comosine)

• Product Name: Comosine
• CAS No: 123123-42-2
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 192772
• Update Time: 2023-08-03

Comosine Chemical and Physical Properties

Names and Identifiers

• 2H,4H-[1,3]Dioxolo[4,5-h]indolo[7a,1-a][2]benzazepine,1,5,6,12,13,15a-hexahydro-13-methoxy-, (11bS,13R,15aR)-
• 2H,4H-[1,3]Dioxolo[4,5-h]indolo[7a,1-a][2]benzazepine,1,5,6,12,13,15a-hexahydro-13-methoxy-, [13R-(11bS*,13a,15ab)]-
• C-Homoerythrinan,1,2-didehydro-3-methoxy-15,16-[methylenebis(oxy)]-, (3b)-
• Comosine

• Inchi： 1S/C19H23NO3/c1-21-15-5-4-14-6-8-20-7-2-3-13-9-17-18(23-12-22-17)10-16(13)19(14,20)11-15/h4-5,9-10,14-15H,2-3,6-8,11-12H2,1H3/t14-,15-,19-/m0/s1
• InChI Key： PMBXAKHNZRLXJE-DOXZYTNZSA-N
• SMILES： O(C)[C@H]1C=C[C@H]2CCN3CCCC4C=C5C(=CC=4[C@@]32C1)OCO5

Computed Properties

• Exact Mass: 313.168
• Monoisotopic Mass: 313.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Erythrina alkaloids Homoerythrinane alkaloids